Cas no 929976-62-5 (3-bromo-4-methylpyridine-2,5-diamine)
929976-62-5 structure
Product Name:3-bromo-4-methylpyridine-2,5-diamine
CAS No:929976-62-5
MF:C6H8BrN3
MW:202.051819801331
CID:1980552
PubChem ID:2734426
Update Time:2025-04-21
3-bromo-4-methylpyridine-2,5-diamine Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-4-methylpyridine-2,5-diamine
- 2,5-Diamino-3-bromo-4-picoline
- SBB016915
- PubChem5489
- AC1MC140
- KB-165215
- DTXSID90370305
- 929976-62-5
- DB-079454
-
- Inchi: 1S/C6H8BrN3/c1-3-4(8)2-10-6(9)5(3)7/h2H,8H2,1H3,(H2,9,10)
- InChI Key: CNIHYCVCMNQBAV-UHFFFAOYSA-N
- SMILES: BrC1C(N)=NC=C(C=1C)N
Computed Properties
- Exact Mass: 200.99016Da
- Monoisotopic Mass: 200.99016Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 64.9Ų
3-bromo-4-methylpyridine-2,5-diamine Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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